Cas no 2229194-25-4 (2-amino-3-3-(trifluoromethyl)pyridin-2-ylpropan-1-ol)

• Product Name: 2-amino-3-3-(trifluoromethyl)pyridin-2-ylpropan-1-ol
• CAS No: 2229194-25-4
• MF: C₉H₁₁F₃N₂O
• MW: 220.191652536392
• CID: 5887086
• PubChem ID: 165639084
• Update Time: 2025-10-31

2-amino-3-3-(trifluoromethyl)pyridin-2-ylpropan-1-ol Chemical and Physical Properties

Names and Identifiers

• 2-amino-3-3-(trifluoromethyl)pyridin-2-ylpropan-1-ol
• 2229194-25-4
• EN300-1942921
• 2-amino-3-[3-(trifluoromethyl)pyridin-2-yl]propan-1-ol

• Inchi： 1S/C9H11F3N2O/c10-9(11,12)7-2-1-3-14-8(7)4-6(13)5-15/h1-3,6,15H,4-5,13H2
• InChI Key： NXTRPGZXTWFHGC-UHFFFAOYSA-N
• SMILES： FC(C1=CC=CN=C1CC(CO)N)(F)F

Computed Properties

• Exact Mass: 220.08234746g/mol
• Monoisotopic Mass: 220.08234746g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 15
• Rotatable Bond Count: 3
• Complexity: 198
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.5
• Topological Polar Surface Area: 59.1Ų

Additional information on 2-amino-3-3-(trifluoromethyl)pyridin-2-ylpropan-1-ol

Comprehensive Overview of 2-amino-3-[3-(trifluoromethyl)pyridin-2-yl]propan-1-ol (CAS No. 2229194-25-4)

2-amino-3-[3-(trifluoromethyl)pyridin-2-yl]propan-1-ol (CAS No. 2229194-25-4) is a specialized organic compound that has garnered significant attention in the fields of medicinal chemistry and pharmaceutical research. This compound, characterized by its unique trifluoromethylpyridine moiety and amino alcohol functional group, is increasingly being explored for its potential applications in drug discovery and development. The presence of the trifluoromethyl group enhances the compound's metabolic stability and lipophilicity, making it a valuable scaffold for designing bioactive molecules.

In recent years, the demand for fluorinated compounds like 2-amino-3-[3-(trifluoromethyl)pyridin-2-yl]propan-1-ol has surged due to their ability to improve the pharmacokinetic properties of drug candidates. Researchers are particularly interested in how this compound interacts with biological targets, such as enzymes and receptors, to modulate disease pathways. The pyridine ring in its structure is a common pharmacophore found in many FDA-approved drugs, further highlighting its relevance in modern therapeutics.

One of the most frequently searched questions related to this compound is: "What are the synthetic routes for 2-amino-3-[3-(trifluoromethyl)pyridin-2-yl]propan-1-ol?" Synthetic chemists have developed several efficient methods to produce this compound, often starting from 2-chloro-3-(trifluoromethyl)pyridine or similar precursors. The introduction of the amino alcohol side chain typically involves nucleophilic substitution or reduction steps, followed by purification techniques like column chromatography to ensure high purity.

Another hot topic in the scientific community is the structure-activity relationship (SAR) of 2-amino-3-[3-(trifluoromethyl)pyridin-2-yl]propan-1-ol. By modifying specific functional groups, researchers aim to optimize its biological activity and selectivity. For instance, the trifluoromethyl group is known to influence electron density and steric effects, which can significantly impact binding affinity to target proteins. This has led to a growing body of literature exploring its potential in treating conditions like inflammation, neurodegenerative diseases, and metabolic disorders.

The compound's physicochemical properties are also a key area of interest. With a molecular weight of 220.19 g/mol and a logP value indicative of moderate lipophilicity, 2-amino-3-[3-(trifluoromethyl)pyridin-2-yl]propan-1-ol exhibits favorable solubility in organic solvents, which is crucial for formulation development. Its stability under various pH conditions and thermal profiles are often studied to ensure compatibility with drug delivery systems.

From an industrial perspective, the scalability of 2-amino-3-[3-(trifluoromethyl)pyridin-2-yl]propan-1-ol synthesis is a critical consideration. Companies specializing in custom synthesis and contract research are increasingly offering this compound to support pharmaceutical R&D. The growing trend of fragment-based drug design has further amplified its utility, as it serves as a versatile building block for constructing more complex molecules.

Environmental and regulatory aspects of 2-amino-3-[3-(trifluoromethyl)pyridin-2-yl]propan-1-ol are also under scrutiny. While it is not classified as a hazardous material, its disposal and handling must adhere to standard laboratory safety protocols. Researchers are encouraged to conduct eco-toxicity studies to assess its environmental impact, aligning with the global push for green chemistry practices.

In conclusion, 2-amino-3-[3-(trifluoromethyl)pyridin-2-yl]propan-1-ol (CAS No. 2229194-25-4) represents a promising compound with multifaceted applications in drug discovery. Its unique structural features, combined with its synthetic accessibility, make it a valuable asset for researchers aiming to develop next-generation therapeutics. As the scientific community continues to unravel its full potential, this compound is poised to play a pivotal role in advancing medicinal chemistry.